Cas no 2731008-18-5 (Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid)

• Product Name: Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid
• CAS No: 2731008-18-5
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• CID: 6278368
• PubChem ID: 165690403
• Update Time: 2025-05-23

Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37113968
• methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid
• 2731008-18-5
• Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid

• Inchi： 1S/C7H13NO2.C2HF3O2/c1-7(4-8-5-7)3-6(9)10-2;3-2(4,5)1(6)7/h8H,3-5H2,1-2H3;(H,6,7)
• InChI Key： OGHWXJYVMYCIKY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C(CC1(C)CNC1)=O

Computed Properties

• Exact Mass: 257.08749241g/mol
• Monoisotopic Mass: 257.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid

Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid (CAS No. 2731008-18-5): An Overview of Its Structure, Synthesis, and Applications

Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid (CAS No. 2731008-18-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a methyl-substituted azetidine ring and a trifluoroacetic acid moiety. These features contribute to its stability and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

The molecular structure of Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid is particularly noteworthy. The azetidine ring, a four-membered heterocyclic compound, is known for its high reactivity and ability to participate in a wide range of chemical reactions. The presence of the methyl group on the azetidine ring further modulates its reactivity and stability. The trifluoroacetic acid moiety, on the other hand, imparts strong acidity and solubility properties to the compound, making it suitable for use in various synthetic protocols.

In terms of synthesis, Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid can be prepared through several well-established methods. One common approach involves the reaction of 3-methylazetidine with methyl bromoacetate followed by treatment with trifluoroacetic anhydride. This method yields the desired product in good yield and purity. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes, such as catalytic methods that minimize waste and improve atom economy.

The biological activity of Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid has been the subject of extensive research. Studies have shown that compounds containing azetidine rings exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The trifluoroacetic acid moiety can enhance the bioavailability and pharmacokinetic properties of the compound, making it a valuable scaffold for drug discovery.

One notable application of Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The unique structure of this compound allows it to be designed as a prodrug that can be selectively activated at specific sites, thereby improving therapeutic efficacy and reducing side effects. Recent studies have demonstrated the potential of such prodrugs in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its use in drug development, Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid has found applications in chemical biology research. Its ability to modulate protein-protein interactions and enzyme activities makes it a useful tool for studying cellular processes at the molecular level. For example, researchers have used this compound to investigate the role of specific enzymes in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

The safety profile of Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid is another important consideration. While it is generally considered safe for laboratory use under appropriate conditions, proper handling and storage practices should be followed to ensure safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, Methyl 2-(3-methylazetidin-3-yl)acetate; trifluoroacetic acid (CAS No. 2731008-18-5) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique structural features, coupled with its biological activity and safety profile, make it an important molecule for researchers in organic synthesis, medicinal chemistry, and pharmaceutical development. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.